2-[(4-ethyl-6-methylpyrimidin-2-yl)amino]-1-(1H-imidazol-5-yl)ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(4-ethyl-6-methylpyrimidin-2-yl)amino]-1-(1H-imidazol-5-yl)ethanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as EMPEA and has been studied extensively for its biochemical and physiological effects, as well as its mechanism of action.
Mechanism of Action
The mechanism of action of EMPEA is not fully understood, but it is believed to involve the activation of certain receptors in the body, including the adenosine A1 and A2A receptors. This activation leads to various biochemical and physiological effects, including the modulation of neurotransmitter release and the regulation of blood flow.
Biochemical and Physiological Effects:
EMPEA has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of blood flow, and the inhibition of certain enzymes. Additionally, EMPEA has been shown to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
EMPEA has several advantages for use in lab experiments, including its relatively simple synthesis method and its potential applications in various fields. However, there are also limitations to its use, including its limited solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several potential future directions for research on EMPEA, including the development of new drugs based on its structure, the exploration of its potential applications in various fields, and the further elucidation of its mechanism of action. Additionally, further research is needed to fully understand the advantages and limitations of EMPEA for use in lab experiments.
Synthesis Methods
The synthesis of EMPEA involves the reaction of 4-ethyl-6-methylpyrimidin-2-amine and 1-(1H-imidazol-5-yl)ethan-1-ol in the presence of a catalyst. The resulting product is then purified through various methods, including column chromatography and recrystallization.
Scientific Research Applications
EMPEA has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, EMPEA has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, EMPEA has been shown to have anticancer properties and may be useful in the development of new cancer treatments. Additionally, EMPEA has been studied as a potential drug target for various diseases, including diabetes and cardiovascular disease.
properties
IUPAC Name |
2-[(4-ethyl-6-methylpyrimidin-2-yl)amino]-1-(1H-imidazol-5-yl)ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N5O/c1-3-9-4-8(2)16-12(17-9)14-6-11(18)10-5-13-7-15-10/h4-5,7,11,18H,3,6H2,1-2H3,(H,13,15)(H,14,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGUGZLRVMZQDJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=NC(=C1)C)NCC(C2=CN=CN2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.